Cas no 192881-82-6 (Diethyl (pentadecan-2-yl)propanedioate)

Diethyl (pentadecan-2-yl)propanedioate structure
192881-82-6 structure
Product Name:Diethyl (pentadecan-2-yl)propanedioate
CAS No:192881-82-6
MF:C22H42O4
MW:370.566487789154
CID:2787891
Update Time:2023-08-07

Diethyl (pentadecan-2-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl (pentadecan-2-yl)propanedioate
    • Inchi: 1S/C22H42O4/c1-5-8-9-10-11-12-13-14-15-16-17-18-19(4)20(21(23)25-6-2)22(24)26-7-3/h19-20H,5-18H2,1-4H3
    • InChI Key: UVKPINZNHZFZAR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)C(C)CCCCCCCCCCCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 19
  • Complexity: 336
  • XLogP3: 8.7
  • Topological Polar Surface Area: 52.6
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